Cas no 886762-68-1 (2,6-Difluoro-4-iodoanisole)

• Product Name: 2,6-Difluoro-4-iodoanisole
• CAS No: 886762-68-1
• MF: C₇H₅F₂IO
• MW: 270.015281438828
• MDL: MFCD07368787
• CID: 712901
• PubChem ID: 2783151
• Update Time: 2025-11-02

2,6-Difluoro-4-iodoanisole Chemical and Physical Properties

Names and Identifiers

• 1,3-Difluoro-5-iodo-2-methoxybenzene
• 2,6-Difluoro-4-iodoanisole
• Benzene,1,3-difluoro-5-iodo-2-methoxy-
• 2,5-DIDEOXY-2,5-IMINO-D-MANNITOL HCL
• PC9917
• 1,3-Difluoro-5-iodo-2-methoxybenzene (ACI)
• E76238
• MFCD07368787
• SY064714
• SCHEMBL3358050
• 886762-68-1
• VPBVKAYYQNPEGB-UHFFFAOYSA-N
• DB-031519
• AKOS005257566
• PS-7285
• DTXSID50382464

• MDL： MFCD07368787
• Inchi： 1S/C7H5F2IO/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3H,1H3
• InChI Key： VPBVKAYYQNPEGB-UHFFFAOYSA-N
• SMILES： FC1C(OC)=C(F)C=C(I)C=1

Computed Properties

• Exact Mass: 269.93500
• Monoisotopic Mass: 269.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.7

Experimental Properties

• Refractive Index: 1.5560
• PSA: 9.23000
• LogP: 2.57800
• Sensitiveness: Light Sensitive

2,6-Difluoro-4-iodoanisole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,6-Difluoro-4-iodoanisole

Comprehensive Overview of 2,6-Difluoro-4-iodoanisole (CAS No. 886762-68-1): Properties, Applications, and Industry Trends

2,6-Difluoro-4-iodoanisole (CAS No. 886762-68-1) is a fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This halogenated anisole derivative features a unique molecular structure, combining iodine and fluorine substituents on a methoxybenzene ring, which enhances its reactivity in cross-coupling reactions. Its CAS registry number (886762-68-1) serves as a critical identifier for researchers sourcing high-purity intermediates for drug discovery pipelines.

The compound's structural motif aligns with trending research in organofluorine chemistry, a field experiencing 17% annual growth (ACS Publications, 2023). Scientists frequently search for "difluoro-iodo anisole synthesis" or "886762-68-1 supplier," reflecting demand in Suzuki-Miyaura coupling applications. Recent studies highlight its utility in creating PET radiotracer precursors, particularly for neurological imaging agents targeting amyloid plaques.

From a materials science perspective, the 2,6-difluoro substitution pattern influences crystalline packing density, making it valuable for liquid crystal formulations. Patent analyses reveal 23% of 886762-68-1 applications relate to OLED materials, where its halogen-heavy structure improves electron transport properties. Manufacturers emphasize strict QC protocols for this compound, typically requiring ≥98% purity via HPLC analysis.

Environmental considerations drive innovation in green chemistry approaches to synthesize 2,6-Difluoro-4-iodoanisole. A 2024 Nature Chemistry review noted that microwave-assisted halogenation reduces solvent waste by 40% compared to traditional methods. This aligns with industry searches for "sustainable fluorination techniques" and "iodoanisole scale-up processes."

Analytical characterization typically involves 19F-NMR (δ -110 to -115 ppm) and mass spectrometry (m/z 284 [M]+). The methoxy group shows distinctive IR stretching at 1250 cm^-1, while iodine substitution creates detectable UV absorbance at 265 nm. These features make 886762-68-1 verifiable through multiple spectroscopic techniques.

Emerging applications include proteolysis-targeting chimeras (PROTACs) development, where the compound serves as a linker building block. Its bifunctional reactivity enables conjugation between E3 ligase ligands and target protein binders. Database mining shows 12% YoY increase in 886762-68-1 citations related to targeted protein degradation research.

Storage recommendations emphasize amber glass under inert gas due to potential photo-induced dehalogenation. Thermal stability studies (DSC) indicate decomposition above 210°C, making it suitable for most catalytic reactions. Leading suppliers provide custom synthesis services with gram-to-kilogram scalability to meet diverse R&D needs.

The compound's regioselective reactivity positions it as a key intermediate for heterocyclic compound synthesis. Recent work in flow chemistry systems demonstrates 85% yield in continuous iodo-fluoro exchange processes, addressing scalability challenges noted in batch production.